Cas no 824409-74-7 (Benzonitrile,4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)-)
![Benzonitrile,4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)- structure](https://www.kuujia.com/scimg/cas/824409-74-7x500.png)
824409-74-7 structure
Product name:Benzonitrile,4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)-
CAS No:824409-74-7
MF:C21H19F4N3O
MW:405.388678789139
CID:1806098
Benzonitrile,4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)-
- Benzonitrile, 4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)-
-
- Inchi: 1S/C21H19F4N3O/c22-17-4-1-15(2-5-17)20(29)7-8-27-9-11-28(12-10-27)18-6-3-16(14-26)19(13-18)21(23,24)25/h1-6,13H,7-12H2
- InChI Key: BKFGDHBROJZDBT-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(N2CCN(CCC(C3=CC=C(F)C=C3)=O)CC2)C=C1C(F)(F)F
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Melting Point: 144-145 °C(Solv: ethyl acetate (141-78-6); isopropanol (67-63-0))
- Boiling Point: 559.9±50.0 °C(Predicted)
- pka: 6.02±0.10(Predicted)
Benzonitrile,4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)- Related Literature
-
Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
-
María Balaguer,Chung-Yul Yoo,Henny J. M. Bouwmeester,Jose M. Serra J. Mater. Chem. A, 2013,1, 10234-10242
-
Lingling Wang,Ming Lu,Mei Yi,Lijun Chen,Jian Shen,Zhong Li,Lei Li,Ye Yang,Jianping Zhang,Yuan Li RSC Adv., 2015,5, 52952-52957
-
Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
-
Jens P. Eußner,Stefanie Dehnen Chem. Commun., 2014,50, 11385-11388
824409-74-7 (Benzonitrile,4-[4-[3-(4-fluorophenyl)-3-oxopropyl]-1-piperazinyl]-2-(trifluoromethyl)-) Related Products
- 210174-73-5(Deoxyfuconojirimycin, Hydrochloride)
- 1609407-28-4((3-fluorobenzyl)(2-methoxybenzyl)amine hydrobromide)
- 1420799-83-2(6-Fluoro-4,7-dimethylquinolin-8-ol)
- 103181-57-3(Acetaldehyde, [(2-methoxyphenyl)thio]-)
- 1785164-82-0(Tert-butyl 2-(1-hydroxycyclopropyl)pyrrolidine-1-carboxylate)
- 2172591-98-7(2-(1-Hydroxy-4,4-dimethylcyclohexyl)-2,3-dimethylbutanoic acid)
- 2172439-66-4(1-1-propyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine)
- 137911-28-5(N,N'-Bis(4-formylphenyl)-N,N'-diphenylbenzidine)
- 922572-94-9(2-(2,4-dichlorophenoxy)-N-6-(methylsulfanyl)-1,3-benzothiazol-2-ylacetamide)
- 898772-20-8(HEXYL 5-(1,3-DIOXOLAN-2-YL)-2-THIOPHENECARBOXYLATE)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
